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Compound of Interest

Compound Name: Potassium carbonate-13C

Cat. No.: B038563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide provides comprehensive information on Potassium Carbonate-¹³C (CAS

No. 122570-45-0), a stable isotope-labeled compound. It is the ¹³C-labeled version of

potassium carbonate. This document details its chemical and physical properties, applications

in research, and provides an example of its use in experimental protocols. Due to its nature as

a simple inorganic salt, this guide focuses on its utility as a research tool rather than on

pharmacological effects.

Chemical Identification and Properties
Potassium Carbonate-¹³C is a white, solid, inorganic compound. The presence of the stable

isotope ¹³C makes it a valuable tracer for a variety of scientific studies, particularly in metabolic

research and organic synthesis.[1][2]
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Identifier Value

CAS Number 122570-45-0

Chemical Name dipotassium;oxo(1-¹³C)methanediolate[3]

Synonyms
Potassium carbonate-¹³C, Carbonic-¹³C acid,

dipotassium salt

Molecular Formula K₂¹³CO₃
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Table 2: Physicochemical Properties of Potassium Carbonate-¹³C vs. Natural Abundance

Potassium Carbonate

Property
Potassium Carbonate-¹³C
(CAS 122570-45-0)

Potassium Carbonate
(CAS 584-08-7)

Molecular Weight 139.20 g/mol 138.205 g/mol [4]

Appearance White solid[4][5] White, hygroscopic solid[4]

Melting Point 891 °C (decomposes)[1][6] 891 °C (decomposes)[4][5]

Solubility in Water Soluble[4] 110.3 g/100 mL (20 °C)[4]

Solubility in Organic Solvents Insoluble in ethanol[7]
Insoluble in alcohol and

acetone[4]

Isotopic Purity Typically ≥98 atom % ¹³C Natural abundance

Applications in Research and Development
The primary utility of Potassium Carbonate-¹³C lies in its application as a stable isotope tracer.

Stable heavy isotopes of elements like carbon are incorporated into molecules to serve as

tracers for quantification and pathway analysis in drug development and metabolic research.[1]
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Metabolic Studies and Flux Analysis
Potassium Carbonate-¹³C can serve as a source of labeled carbon dioxide or bicarbonate in

metabolic studies. [13C]bicarbonate is used to estimate CO₂ production rates and study

metabolic fates of substrates.[8] In ¹³C metabolic flux analysis (MFA), cells are cultured with a

¹³C-labeled substrate. The incorporation of ¹³C into downstream metabolites is then measured

by mass spectrometry (MS) or nuclear magnetic resonance (NMR) spectroscopy to elucidate

metabolic pathway activities.[9]

Organic Synthesis
In organic synthesis, Potassium Carbonate-¹³C can be used as a labeled reagent to introduce a

¹³C atom at a specific position in a molecule. This allows for precise monitoring of reaction

mechanisms and product formation without the risks associated with radioactive isotopes.[2]

Unlabeled potassium carbonate is widely used as a base in various organic reactions, including

alkylations, arylations, and metal-catalyzed coupling reactions.[10] The labeled counterpart can

be used in mechanistic studies of these reactions.

Experimental Protocols
General Workflow for ¹³C Labeling Studies
The following diagram illustrates a typical workflow for a ¹³C labeling experiment in cell culture,

a common application for labeled compounds like Potassium Carbonate-¹³C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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